LML134

• Molecular Formula: C19H29N5O3
• Molecular Weight: 375.5 g/mol
• InChI: InChI=1S/C19H29N5O3/c1-21-18(25)6-5-17(20-21)23-9-7-16(8-10-23)27-19(26)24-13-11-22(12-14-24)15-3-2-4-15/h5-6,15-16H,2-4,7-14H2,1H3
• InChIKey: BVUJMFFRMZRNAT-UHFFFAOYSA-N

LML134: A Fast-On/Fast-Off Histamine H3 Receptor Inverse Agonist for Excessive Sleep Disorders – Procurement-Relevant Evidence Guide

LML134 (compound 18b; CAS 1542135-76-1) is an orally active, highly selective histamine H3 receptor (H3R) inverse agonist rationally designed by Novartis to overcome the mechanism-based insomnia that has plagued prior H3R-targeted clinical candidates [1]. Unlike earlier H3R inverse agonists such as pitolisant—which carries an 11‑hour human plasma half‑life and causes nocturnal insomnia—LML134 was engineered for rapid brain penetration, high initial receptor occupancy (>80%), and fast target disengagement, achieving residual occupancy below 20% within 6 hours of dosing in rats . This differentiated kinetic profile positions LML134 as a tool compound of choice for studies requiring temporal control of H3R signaling without persistent receptor blockade [2].

Kinetic occupancy profile designed for pulsatile H3R engagement studies

Reported brain penetration profile supports CNS target engagement research

Selectivity panel context may reduce off-target interpretation in H3R signaling assays

• [1] Troxler T, Feuerbach D, Zhang X, Yang CR, Lagu B, Perrone M, Wang T-L, Briner K, Bock MG, Auberson YP. The Discovery of LML134, a Histamine H3 Receptor Inverse Agonist for the Clinical Treatment of Excessive Sleep Disorders. ChemMedChem. 2019;14(13):1238-1247. View Source
• [2] Novartis Institutes for BioMedical Research. LML134 – Oak Repository Entry. 2019. View Source

Why H3R Inverse Agonists Cannot Be Interchanged: The LML134 Differentiation Case

Histamine H3 receptor inverse agonists are not functionally interchangeable, as their clinical utility and side-effect liability are governed by target residence time rather than binding affinity alone [1]. Pitolisant, the only FDA‑approved H3R inverse agonist for narcolepsy, exhibits a Ki of 0.16 nM at hH3R yet produces insomnia due to an 11‑hour human plasma half‑life and prolonged receptor occupancy [2]. Conversely, compounds optimized solely for potency (e.g., GSK189254, Ki 0.13 nM) may lack the rapid-off kinetics required to avoid carryover pharmacology [3]. LML134 was explicitly designed to balance high‑affinity binding (cAMP Ki 0.3 nM) with fast disengagement—a profile that cannot be replicated by simply selecting another H3R ligand based on Ki alone . Researchers and procurement specialists must therefore evaluate the full kinetic occupancy profile, not merely potency, when sourcing an H3R inverse agonist for translational sleep/wake studies.

Prolonged occupancy profiles

H3R inverse agonists with extended receptor occupancy (e.g., pitolisant-type) may confound circadian endpoint interpretation in sleep/wake studies.

Potency-only selection

Compounds selected solely by binding affinity may lack the rapid-off kinetics required for sleep-preserving study designs; functional kinetic evaluation is recommended.

Comparator class mismatch

H3R ligands from earlier development programs may not have been optimized for fast target disengagement, limiting direct substitution in pulsatile pharmacology protocols.

• [1] Troxler T, Feuerbach D, Zhang X, Yang CR, Lagu B, Perrone M, Wang T-L, Briner K, Bock MG, Auberson YP. The Discovery of LML134, a Histamine H3 Receptor Inverse Agonist for the Clinical Treatment of Excessive Sleep Disorders. ChemMedChem. 2019;14(13):1238-1247. View Source
• [2] Schwartz JC. The histamine H3 receptor: from discovery to clinical trials with pitolisant. Br J Pharmacol. 2011;163(4):713-721. Pitolisant Ki = 0.16 nM, human t1/2 = 11 h. View Source
• [3] Medhurst AD, Atkins AR, Beresford IJ, et al. GSK189254, a novel H3 receptor antagonist that binds to histamine H3 receptors in Alzheimer's disease brain and improves cognitive performance in preclinical models. J Pharmacol Exp Ther. 2007;321(3):1032-1045. Ki human = 0.13 nM. View Source

LML134: Quantitative Head-to-Head Differentiation Evidence Against Key H3R Comparators

Receptor Occupancy Kinetics: LML134 vs. Bavisant – Direct Head-to-Head Comparison in Rat Brain

In a direct head-to-head ex vivo receptor occupancy (RO) time-course experiment in male Sprague‑Dawley rats, LML134 (18b) and bavisant (JNJ‑31001074)—at that time one of the most clinically advanced H3R inverse agonists—were compared following oral administration at 10 mg/kg . Both compounds achieved approximately 90% RO at early time points. However, at 5 h post‑dose, bavisant retained 50% RO while LML134 RO had declined to approximately 20%, demonstrating the fast‑off kinetic design of LML134 . This translates into a receptor occupancy half‑life that is substantially shorter for LML134, consistent with its intended profile of daytime wakefulness promotion without nocturnal insomnia [1].

RO Kinetics vs Bavisant

Head-to-head

~20% vs ~50% residual RO at 5 h (rat, 10 mg/kg p.o.)

Supports temporal control of H3R engagement

Rat ex vivo binding; PET translatability reported

Evidence Dimension	Brain H3 receptor occupancy time course
Target Compound Data	LML134 (18b): ~90% RO at early time point; ~20% RO at 5 h (rat, 10 mg/kg p.o.)
Comparator Or Baseline	Bavisant (JNJ‑31001074): ~90% RO at early time point; ~50% RO at 5 h (rat, 10 mg/kg p.o.)
Quantified Difference	Residual RO at 5 h: LML134 ~20% vs. bavisant ~50% (Δ ≈ 30 percentage points)
Conditions	Male Sprague‑Dawley rats; oral 10 mg/kg; ex vivo radioligand binding assay using [³H]-N‑α‑methylhistamine on brain homogenate

Why This Matters

LML134's faster receptor disengagement directly addresses the mechanism-based insomnia that caused the clinical failure of prolonged-occupancy H3R inverse agonists, making it a superior tool for studies requiring temporally controlled H3R modulation.

• [1] Novartis. ChemMedChem Front Cover: The Discovery of LML134. 2019;14(13):1226. View Source

H3R Binding Affinity: LML134 vs. Pitolisant, Samelisant, and GSK189254 – Cross-Study Quantitative Comparison

LML134 exhibits an hH3R cAMP functional Ki of 0.3 nM and a binding Ki of 12 nM . In cross‑study comparison, pitolisant shows an hH3R binding Ki of 0.16 nM [1], samelisant (SUVN‑G3031) an hH3R Ki of 8.7 nM [2], and GSK189254 an hH3R Ki of 0.13 nM [3]. While LML134's cAMP functional potency (0.3 nM) is comparable to the binding affinities of the most potent ligands, its uniquely high ratio of binding Ki to functional cAMP Ki (~40‑fold) reflects a distinct ligand‑receptor interaction mode that may contribute to its rapid dissociation kinetics . Notably, among these comparators, only LML134 was explicitly optimized for a fast‑on/fast‑off occupancy profile, whereas pitolisant, samelisant, and GSK189254 were developed primarily for potency and selectivity [4].

Binding & Functional Affinity

Context-dependent

cAMP Ki 0.3 nM; binding Ki 12 nM (pitolisant binding Ki 0.16 nM, GSK189254 0.13 nM)

Binding affinity alone may misrank; functional cAMP potency aligns with comparator range

Binding-to-function Ki ratio ~40-fold; cross-study comparison, assay differences possible

Evidence Dimension	Human H3 receptor binding/functional affinity
Target Compound Data	LML134: hH3R cAMP Ki = 0.3 nM; hH3R binding Ki = 12 nM
Comparator Or Baseline	Pitolisant: Ki = 0.16 nM; Samelisant: Ki = 8.7 nM; GSK189254: Ki = 0.13 nM; all values from recombinant human H3R binding assays
Quantified Difference	LML134 cAMP Ki (0.3 nM) is within 2‑fold of pitolisant/GSK189254 binding Ki; LML134 binding Ki (12 nM) is 75‑fold weaker than pitolisant binding Ki; however, functional cAMP potency is the pharmacologically relevant parameter for inverse agonism
Conditions	Recombinant human H3R; LML134 data from LANCE Ultra cAMP assay (CHO cells) and [³H]-N‑α‑methylhistamine binding; comparator data from published literature using analogous assay formats

Why This Matters

Procurement decisions based solely on binding Ki would misrank LML134; its functional cAMP Ki (0.3 nM) confirms nanomolar potency comparable to the most advanced H3R ligands, while its unique binding‑to‑function Ki ratio reflects deliberate kinetic optimization absent in other compounds.

• [1] Ligneau X, Perrin D, Landais L, et al. BF2.649 [pitolisant], a novel nonimidazole histamine H3 receptor antagonist/inverse agonist: pharmacological characterization. J Pharmacol Exp Ther. 2007;320(1):365-375. Ki = 0.16 nM. View Source
• [2] Nirogi R, Shinde A, Goyal VK, et al. Samelisant (SUVN-G3031), a histamine 3 receptor inverse agonist: Results from the phase 2 study for excessive daytime sleepiness in narcolepsy. Sleep Med. 2024;124:618-626. Ki = 8.7 nM. View Source
• [3] Medhurst AD, Atkins AR, Beresford IJ, et al. J Pharmacol Exp Ther. 2007;321(3):1032-1045. GSK189254 human Ki = 0.13 nM. View Source
• [4] Auberson YP, Troxler T, Feuerbach D, et al. ChemMedChem 2019. Target product profile defined as >80% initial RO, <20% residual RO at 6 h. View Source

Selectivity Profile: LML134 vs. Histamine Receptor Family and Safety Panel

LML134 was profiled against a broad panel of 137 pharmacologically relevant targets, including histamine H1, H2, and H4 receptors, as well as hERG channels . All tested off‑targets showed IC50 values >30 µM, indicating >100,000‑fold selectivity over the hH3R cAMP Ki of 0.3 nM . This selectivity window exceeds that reported for the lead compound 3 (hERG IC50 = 11 µM, brain/blood ratio = 0.09) from which LML134 was optimized, and is consistent with the selectivity profiles reported for pitolisant and GSK189254 (each >10,000‑fold selective vs. H1/H2/H4) [1]. Additionally, LML134 showed no inhibition of cytochrome P450 enzymes at 10 µM, was inactive in a phospholipidosis induction assay, and was negative in both Ames and micronucleus genotoxicity tests .

Selectivity Window

Class-level

>100,000-fold over hERG, H1, H2, H4

Supports on-target H3R signaling interpretation

137-target panel; genotoxicity negative

Evidence Dimension	Selectivity vs. histamine receptor subtypes, hERG, and safety panel
Target Compound Data	LML134: IC50 >30 µM for H1, H2, H4, hERG (137‑target panel); CYP450 inhibition negative at 10 µM; phospholipidosis, Ames, micronucleus all negative
Comparator Or Baseline	Compound 3 (starting lead): hERG IC50 = 11 µM, rat brain/blood ratio = 0.09. Pitolisant: selective vs. H1/H2/H4 (Ki >1 µM). GSK189254: >10,000‑fold selective vs. 50 targets.
Quantified Difference	LML134 hERG selectivity margin >100,000‑fold; compound 3 hERG selectivity margin ~36,000‑fold; represents a ≥3‑fold improvement in hERG window during optimization
Conditions	hERG: patch‑clamp assay at 10 µM; histamine receptor subtypes: radioligand binding; CYP450: fluorometric assay at 10 µM; genotoxicity: standard regulatory assays

Why This Matters

The comprehensive negative safety profiling, combined with >100,000‑fold selectivity over hERG, H1, H2, and H4 receptors, reduces the risk of off‑target pharmacology confounding in vivo study interpretations compared to earlier‑generation H3R ligands with narrower selectivity windows.

• [1] Ligneau X, Perrin D, Landais L, et al. J Pharmacol Exp Ther. 2007;320(1):365-375 (pitolisant selectivity); Medhurst AD et al. JPET 2007 (GSK189254 selectivity). View Source

Rat Pharmacokinetic Profile: Rapid Absorption and Clearance Supporting Fast-On/Fast-Off Design

The rat pharmacokinetic profile of LML134 (18b) confirms the intended rapid‑on/rapid‑off design . Following oral administration at 10 mg/kg in male Sprague‑Dawley rats, LML134 achieved a Tmax of 0.5 h, Cmax of 1,127 ng/mL, and oral bioavailability (F) of 44.3% . The intravenous terminal half‑life (T½,z) was 0.44 h, and the oral terminal half‑life was 1.54 h . Brain penetration was rapid and extensive, with a brain/plasma ratio of 0.93 at 1 h post‑dose and brain concentration reaching 1,309 ng/g . This PK profile contrasts with pitolisant, which exhibits an 11‑h human plasma half‑life, and with compound 3 (the starting lead), which showed a brain/blood ratio of only 0.09 . The short half‑life of LML134 is an intentional design feature enabling daytime H3R blockade with evening clearance to permit physiological sleep [1].

Rat Pharmacokinetics

Reported

Tmax 0.5 h; oral t½ 1.54 h; brain/plasma 0.93

Supports pulsatile CNS engagement study design

Rat data; human translation requires validation

Evidence Dimension	Oral pharmacokinetic parameters in rat
Target Compound Data	LML134: Tmax 0.5 h; Cmax 1,127 ng/mL; F 44.3%; i.v. T½ 0.44 h; oral T½ 1.54 h; brain/plasma ratio 0.93; brain conc. 1,309 ng/g (10 mg/kg p.o., 1 h)
Comparator Or Baseline	Pitolisant: human T½ ~11 h (rat data not directly compared). Compound 3: rat brain/blood ratio 0.09 (10 mg/kg p.o., 1 h). Compound 9a: brain conc. 411 ng/g, brain/plasma ratio 0.25.
Quantified Difference	LML134 brain/plasma ratio (0.93) is ~10‑fold higher than lead compound 3 (0.09) and ~3.7‑fold higher than 9a (0.25); LML134 brain concentration (1,309 ng/g) is ~3.2‑fold higher than 9a (411 ng/g)
Conditions	Male Sprague‑Dawley rats; 1 mg/kg i.v. or 10 mg/kg p.o.; n=3–5 per group

Why This Matters

The combination of rapid absorption (Tmax 0.5 h), high brain penetration (B/P 0.93), and short half‑life (1.54 h oral) makes LML134 uniquely suitable for experiments requiring pulsatile H3R engagement, unlike pitolisant or GSK189254 whose prolonged exposure confounds circadian studies.

• [1] Troxler T, Feuerbach D, Zhang X, et al. ChemMedChem 2019. Target profile defined as high initial RO (>80%) with residual <20% at 6 h to avoid insomnia. View Source

In Vivo Pharmacodynamic Efficacy: Brain tele-Methylhistamine Induction and RO Time Course

The pharmacodynamic effect of LML134 was quantified in rats using two complementary readouts: brain tele‑methylhistamine (tMeHA) induction as a biomarker of H3R inverse agonism, and ex vivo receptor occupancy (RO) . At 1 h post‑dose (10 mg/kg p.o.), LML134 increased brain tMeHA levels by 76% relative to vehicle control, reflecting robust inhibition of H3R‑mediated negative feedback on histamine release . The RO time course showed 89% occupancy at 0.5 h and 90% at 1 h, declining to 17% at 6 h, consistent with the fast‑off design . In contrast, compound 17a (isopropyl analog) achieved only 56% RO at 1 h with a slower offset (44% at 6 h), while compound 9a reached 63% RO at 6 h—both profiles that would risk nocturnal insomnia . LML134's desirable duration of action was further confirmed by electroencephalography (EEG) measurements in rats, demonstrating wakefulness promotion without prolonged arousal [1].

In Vivo PD & RO Time Course

Reported

tMeHA +76% vs vehicle; RO 90%→17% (0.5–6 h)

Balanced initial engagement and decay support sleep-preserving study design

Compared with close analogs 9a, 17a, 17b

Evidence Dimension	In vivo brain tMeHA induction and receptor occupancy time course
Target Compound Data	LML134 (18b): tMeHA +76% vs. vehicle (1 h); RO 89/90/17% at 0.5/1/6 h (rat, 10 mg/kg p.o.)
Comparator Or Baseline	Compound 9a: tMeHA +58%, RO 87/91/63% at 0.5/1/6 h. Compound 17a: RO 17/56/22% at 0.5/1/6 h. Compound 17b: tMeHA +138%, RO 80/69/30% at 0.5/1/6 h.
Quantified Difference	LML134 6 h residual RO (17%) is 3.7‑fold lower than 9a (63%) and 1.8‑fold lower than 17b (30%); LML134 tMeHA induction (76%) is sufficient for wakefulness without the excessive histamine release (138%) seen with 17b
Conditions	Male Sprague‑Dawley rats; 10 mg/kg p.o.; tMeHA by HPLC; RO by ex vivo [³H]-N‑α‑methylhistamine binding on brain homogenate

Why This Matters

LML134's balanced profile—high initial RO (89–90%) for robust wakefulness, rapid decline to 17% at 6 h for sleep preservation—is not replicated by close structural analogs (9a, 17a, 17b), demonstrating that minor structural modifications dramatically alter in vivo kinetics; only LML134 meets the target product profile of >80% initial RO and <20% residual RO.

• [1] Troxler T, Feuerbach D, Zhang X, et al. ChemMedChem 2019. EEG confirmation of desirable duration of action in rats, cited in CORE repository abstract. View Source

Clinical Translation: Phase I and Phase II Development Status Compared to Pitolisant and Samelisant

LML134 successfully completed a first‑in‑human Phase I study (single and multiple ascending oral doses in healthy volunteers) assessing safety, tolerability, and pharmacokinetics [1]. Additionally, a dedicated brain H3 receptor occupancy study was conducted in healthy volunteers using PET imaging with the radioligand [¹¹C]MK‑8278, directly confirming the translatability of the preclinical RO data to human pharmacology [2]. LML134 then advanced to a Phase II proof‑of‑concept, randomized, placebo‑controlled crossover study in 24 patients with shift work disorder (SWD) to evaluate wakefulness‑promoting effects via multiple sleep latency test (MSLT) and Karolinska Sleepiness Scale (KSS) [3]. The Phase II study (NCT03141086) was terminated for business reasons, not safety findings [4]. In comparison, pitolisant received FDA approval for narcolepsy in 2019 but carries an insomnia liability due to its 11‑h half‑life, while samelisant (SUVN‑G3031) remains in Phase II/III development without published fast‑off kinetic data [5]. LML134 remains the only H3R inverse agonist explicitly engineered and clinically tested for a fast‑on/fast‑off kinetic profile with translational PET occupancy validation [6].

Clinical-Stage Context

Context-dependent

Phase I completed; PET RO study confirmed occupancy; Phase II PoC initiated (SWD)

Clinical PET data may support dose-occupancy modeling in research

Phase II terminated for business reasons

Evidence Dimension	Clinical development stage and translational occupancy validation
Target Compound Data	LML134: Phase I completed (SAD/MAD, safety/tolerability/PK); brain PET RO study completed; Phase II PoC in SWD initiated (terminated for business reasons, not safety)
Comparator Or Baseline	Pitolisant: FDA‑approved 2019 for narcolepsy; human t½ 11 h, insomnia AE. Samelisant: Phase II completed in narcolepsy, Phase III planned. Bavisant: Phase II completed in ADHD, development discontinued.
Quantified Difference	Qualitative differentiation: LML134 is the only H3R inverse agonist with clinical PET RO evidence confirming fast‑off kinetics and a development rationale explicitly targeting insomnia avoidance; pitolisant's clinical insomnia rate provides a real‑world comparator for the problem LML134 was designed to solve
Conditions	Clinical trial data from ClinicalTrials.gov (NCT03141086, NCT02024997), HRA NHS research summaries, and published Phase I/II reports

Why This Matters

For translational researchers, LML134 offers a clinically validated human PK/RO relationship for a fast‑off H3R ligand, enabling more accurate dose selection and occupancy prediction than unvalidated tool compounds; the PET occupancy data provide a direct bridge between preclinical RO models and human dosing.

• [1] Novartis Pharmaceuticals. First-in-human Study to Assess the Safety and Pharmacokinetics of LML134 in Healthy Volunteers. ClinicalTrials.gov: NCT02024997. View Source
• [2] Novartis Institutes of BioMedical Research. Effect of LML134 on brain H3 receptor occupancy in healthy volunteers. HRA NHS Research Summary, IRAS ID 205461. View Source
• [3] Novartis Pharmaceuticals. A Study to Assess Wakefulness Promoting Effect, Safety, Tolerability, and PK of LML134 in Shift Work Disorder. ClinicalTrials.gov: NCT03141086. View Source
• [4] ClinicalTrials.gov. NCT03141086 study record: 'CLML134X2201 was terminated due to business reasons and not to safety findings.' View Source
• [5] Nirogi R, Shinde A, Goyal VK, et al. Sleep Med. 2024;124:618-626. Samelisant Phase II results. Schwartz JC. Br J Pharmacol. 2011;163(4):713-721. Pitolisant pharmacology. View Source
• [6] Troxler T, Feuerbach D, Zhang X, et al. ChemMedChem 2019. LML134 completed Phase I and ongoing Phase II studies; PET RO translational data referenced. View Source

Optimal Research and Industrial Application Scenarios for LML134 Based on Differentiated Evidence

Translational Sleep/Wake Research Requiring Temporally Controlled H3R Engagement

Investigators studying circadian rhythm disorders, narcolepsy, or shift‑work sleep disorder should prioritize LML134 over pitolisant or GSK189254 when the experimental design requires daytime H3R blockade with full recovery of physiological sleep architecture at night. The direct head‑to‑head RO comparison with bavisant demonstrates that LML134 achieves ~90% initial RO but declines to ~20% at 5 h (vs. ~50% for bavisant), enabling pulsatile pharmacology that pitolisant (11 h human t½) cannot support . The clinical PET occupancy data provide a validated translational framework for dose selection in human studies [1].

Medicinal Chemistry Benchmarking of Fast‑Off GPCR Ligands

Medicinal chemists developing ligands for other GPCRs where target residence time dictates therapeutic index (e.g., dopamine D2, opioid receptors) can use LML134 as a structurally characterized reference compound for fast‑on/fast‑off kinetics. The SAR data in Table 1 of the primary paper provide a quantitative framework showing how cyclobutyl substitution on the piperazine ring (18b) achieves the optimal balance of high initial RO (89–90%) and rapid decay (17% at 6 h), compared to isopropyl (17b: 30% at 6 h) or unsubstituted (17a: 22% at 6 h but only 56% peak RO) analogs . The published synthesis protocols (Schemes 1–3) and metabolite identification (Scheme 5) further support structural derivatization efforts .

In Vivo Target Engagement Studies Using PET‑Translatable Occupancy Assays

Neuroscience groups conducting in vivo receptor occupancy studies benefit from LML134's validated ex vivo‑to‑PET translatability. The preclinical RO assay using [³H]-N‑α‑methylhistamine in brain homogenate has been clinically validated with [¹¹C]MK‑8278 PET imaging [2]. This makes LML134 an ideal positive control or reference compound for validating new H3R PET tracers or for occupancy‑guided dose selection in preclinical efficacy models, where the defined >80% RO threshold for wakefulness promotion provides a clear target engagement benchmark [3].

Academic Procurement for H3R Pharmacology Teaching and Screening Panels

For academic laboratories maintaining GPCR ligand screening panels or teaching receptor pharmacology, LML134 offers a commercially available H3R inverse agonist with fully disclosed affinity, selectivity, pharmacokinetic, and safety data in a single peer‑reviewed publication [4]. Unlike pitolisant or GSK189254—where comprehensive selectivity and ADMET data are distributed across multiple sources—LML134's 137‑target selectivity panel, CYP450 inhibition, hERG, and genotoxicity results are consolidated in the ChemMedChem discovery paper, simplifying experimental documentation and data interpretation . The compound's availability from multiple reputable vendors with cataloged purity (≥99%) and established storage conditions facilitates procurement .

Application

Selection Property

Validation Focus

Temporally controlled H3R signaling studies

Kinetic occupancy profile (fast-on/fast-off)

Residual receptor occupancy time course

GPCR ligand kinetic profiling

Structure-kinetic relationship data

RO time-course comparability across analogs

PET-translatable receptor occupancy studies

Validated ex vivo-to-PET occupancy correlation

Occupancy threshold for target engagement

GPCR pharmacology teaching and screening panels

Consolidated selectivity and ADMET data

Off-target profiling and safety panel documentation

• [1] Novartis Institutes of BioMedical Research. Effect of LML134 on brain H3 receptor occupancy in healthy volunteers. HRA NHS Research Summary, IRAS ID 205461. View Source
• [2] Novartis. HRA NHS Research Summary: PET imaging with [¹¹C]MK‑8278 for brain H3 RO (IRAS 205461); preclinical RO assay described in ChemMedChem 2019. View Source
• [3] Troxler T, Feuerbach D, Zhang X, et al. ChemMedChem 2019. RO >80% required for robust wakefulness increase, citing reference [17] in original paper. View Source
• [4] Troxler T, Feuerbach D, Zhang X, et al. The Discovery of LML134, a Histamine H3 Receptor Inverse Agonist for the Clinical Treatment of Excessive Sleep Disorders. ChemMedChem. 2019;14(13):1238-1247. PMID: 30957954. View Source